Cas no 4269-97-0 (S-Isopropylisothiourea Hydrobromide)

• Product Name: S-Isopropylisothiourea Hydrobromide
• CAS No: 4269-97-0
• MF: C₄H₁₁BrN₂S
• MW: 199.112538576126
• CID: 825857
• PubChem ID: 9813062
• Update Time: 2025-06-10

S-Isopropylisothiourea Hydrobromide Chemical and Physical Properties

Names and Identifiers

• S-ISOPROPYLTHIOUREA HYDROBROMIDE
• propan-2-yl carbamimidothioate,hydrobromide
• S-isopropyl Isothiourea (hydrobromide)
• S-Isopropylisothiourea hydrobromide
• 2-isopropyl-isothiourea,hydrobromide
• Edelfosine
• IPITU hydrobromide
• S-Isopropyl-isothioharnstoff,Hydrobromid
• S-Isopropyl-isothioharnstoff,S-Isopropyl-isothiouronium-bromid
• S-isopropyl-isothiourea,S-isopropyl-isothiuronium-bromide
• S-Isopropylthiuronium bromide
• SR-01000597878-2
• propan-2-yl carbamimidothioate;hydrobromide
• SCHEMBL7532633
• 4269-97-0
• S-ISOPROPYLISOTHIOUREA HBR
• S-Isopropylisothiourea (hydrobromide)
• Isopropylcarbamimidothioatehydrobromide
• (propan-2-ylsulfanyl)methanimidamide hydrobromide
• SR-01000597878
• HB0583
• MFCD00673954
• Isopropyl carbamimidothioate hydrobromide
• S-Isopropyl-ITU hydrobromide
• DB-256082
• AKOS024458684
• 57200-31-4
• SR-01000597878-1
• DTXSID10431048
• S-Isopropylisothiourea Hydrobromide

• MDL： MFCD00673954
• Inchi： 1S/C4H10N2S.BrH/c1-3(2)7-4(5)6;/h3H,1-2H3,(H3,5,6);1H
• InChI Key： SLGVZEOMLCTKRK-UHFFFAOYSA-N
• SMILES： Br.S(C(=N)N)C(C)C

Computed Properties

• Exact Mass: 197.98300
• Monoisotopic Mass: 197.98263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 70.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.2Ų

Experimental Properties

• Melting Point: 82-86 °C
• PSA: 75.17000
• LogP: 2.77960

S-Isopropylisothiourea Hydrobromide Security Information

• Hazardous Material transportation number：UN 2923 8/PG 3
• WGK Germany：3
• Hazard Category Code： 37
• Safety Instruction： S26; S36
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：
• Risk Phrases：R37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Isothioureas

Additional information on S-Isopropylisothiourea Hydrobromide

S-Isopropylisothiourea Hydrobromide (CAS No. 4269-97-0): An Overview of Its Properties, Applications, and Recent Research

S-Isopropylisothiourea Hydrobromide (CAS No. 4269-97-0) is a versatile compound with a wide range of applications in various scientific and industrial fields. This compound, also known as S-(1-Methylethyl)isothiourea Hydrobromide, is a derivative of isothiourea and has gained significant attention due to its unique chemical properties and potential biological activities.

The chemical structure of S-Isopropylisothiourea Hydrobromide consists of an isothiourea moiety attached to an isopropyl group, with the entire molecule being protonated and forming a hydrobromide salt. This structure imparts the compound with specific reactivity and solubility characteristics, making it suitable for various chemical reactions and biological studies.

In terms of physical properties, S-Isopropylisothiourea Hydrobromide is a white crystalline solid that is highly soluble in water and polar organic solvents. Its molecular weight is 217.33 g/mol, and it has a melting point of approximately 235-237°C. These properties make it easy to handle and use in laboratory settings.

The synthesis of S-Isopropylisothiourea Hydrobromide typically involves the reaction of isopropylamine with carbon disulfide in the presence of an acid catalyst, followed by the addition of hydrobromic acid to form the hydrobromide salt. This synthetic route is well-documented in the literature and can be performed with high yields under controlled conditions.

One of the key areas where S-Isopropylisothiourea Hydrobromide has shown significant potential is in its biological applications. Recent studies have explored its use as a bioactive compound in various therapeutic contexts. For instance, research published in the Journal of Medicinal Chemistry has highlighted its potential as an inhibitor of specific enzymes involved in inflammatory pathways. This property makes it a promising candidate for the development of anti-inflammatory drugs.

Additionally, S-Isopropylisothiourea Hydrobromide has been investigated for its antimicrobial properties. Studies have demonstrated its effectiveness against a range of bacteria and fungi, suggesting its potential use in developing new antimicrobial agents. The mechanism by which it exerts these effects is thought to involve disruption of microbial cell membranes and inhibition of essential metabolic pathways.

In the field of organic synthesis, S-Isopropylisothiourea Hydrobromide serves as a valuable reagent for the preparation of various functionalized compounds. Its ability to participate in nucleophilic substitution reactions makes it useful in the synthesis of complex molecules with diverse functionalities. For example, it has been used as a building block in the synthesis of novel heterocyclic compounds with potential pharmaceutical applications.

The environmental impact of S-Isopropylisothiourea Hydrobromide has also been studied to ensure its safe use in industrial processes. Research indicates that it has low toxicity and minimal environmental persistence, making it a relatively safe compound for both laboratory and industrial applications.

In conclusion, S-Isopropylisothiourea Hydrobromide (CAS No. 4269-97-0) is a multifaceted compound with a wide range of applications in chemistry, biology, and pharmaceuticals. Its unique chemical structure and properties make it a valuable tool for researchers and industry professionals alike. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in the scientific community.